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Compound of Interest

Compound Name: Tripropy! borate

Cat. No.: B1346979

An In-depth Technical Guide to the Physical and Chemical Properties of Tripropyl Borate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of
tripropyl borate, an important organoboron compound with applications in organic synthesis
and materials science. The information is presented to be a valuable resource for researchers,
scientists, and professionals in drug development, with a focus on quantitative data, detailed
experimental protocols, and visual representations of key processes.

Physical Properties

Tripropyl borate is a colorless, clear liquid with a mild, fruity odor.[1] It is an organoboron
compound where three propyl groups are attached to a central boron atom through oxygen
atoms.[2]

Quantitative Physical Data

The key physical properties of tripropyl borate are summarized in the table below for easy
reference and comparison.
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Property Value Reference
Molecular Formula C9H21BO3 [L121314151161 71
Molecular Weight 188.07 g/mol 2131141511611 7]
CAS Number 688-71-1 [1[21[3][4][516]17118]
Appearance Colorless, clear liquid [1112]191[1.0]
Boiling Point 175-177 °C [6][9][11][12]
Melting Point <0°C [O][11]
Density 0.857 g/mL at 25 °C [6191111][12]
Refractive Index (n20/D) 1.395 [O][11][12]
Flash Point 32°C (90 °F) [O1[11]

Soluble in organic solvents
Solubility (e.g., alcohol, ether, benzene);

decomposes in water.[1][9][11]
[13]

Water Solubility

Very slightly soluble (0.34 g/L
at 25 °C)

[1]

Chemical Properties and Reactivity

Tripropyl borate is a versatile reagent in organic synthesis.[13] It is known for its sensitivity to

moisture and undergoes hydrolysis to form boric acid and propanol.[2] It also participates in

other important chemical transformations.

Hydrolysis

The presence of moisture leads to the hydrolysis of tripropyl borate, a reaction that can be

significant and needs to be considered during its handling and storage.[2] The reaction

proceeds as follows:

B(OCH2CH2CHs)s3 + 3H20 - B(OH)s + 3CH3CH2CH20H
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Caption: Hydrolysis of Tripropyl Borate.

Transesterification

Tripropyl borate can undergo transesterification reactions with other alcohols, which involves
the exchange of the propyl groups with other alkyl groups. This reaction is often catalyzed by
acids or bases.

Reaction with Grighard Reagents

Tripropyl borate reacts with Grignard reagents (R-MgX) to form boronic esters, which can
then be hydrolyzed to produce boronic acids. This is a crucial reaction for the synthesis of
various organic compounds.

Tripropyl Borate

Boronic Ester Hydrolysis s Boronic Acid (R-B(OH)2)

Intermediate

Grignard Reagent (R-MgX)

Click to download full resolution via product page

Caption: Reaction with Grignard Reagent.

Experimental Protocols

This section provides detailed methodologies for the synthesis of tripropyl borate and the
determination of its key physical properties.
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Synthesis of Tripropyl Borate

This protocol describes the synthesis of tripropyl borate from boric acid and n-propanol via a
dehydration reaction.

Preparation

Combine Boric Acid,
n-Propanol, and Toluene

Reaction

Heat to Reflux

Remove Water Azeotropically

Purification

Distill the Product

Characterize by IR and NMR

Click to download full resolution via product page

Caption: Synthesis Workflow.

Materials:

» Boric acid (1.02 g)
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e Dry n-propanol (4 mL)

e Toluene (2 mL)

» Boiling chip

e Round-bottom flask (50 mL)

e Reflux condenser with a side arm (e.g., Hickman still)

e Heating mantle or hot plate

e Pipette

Procedure:

Place 1.02 g of boric acid and a boiling chip into a 50 mL round-bottom flask.[4]
e Add 4 mL of dry n-propanol and 2 mL of toluene to the flask.[4]

 Attach a reflux condenser with a side arm to the flask.[4]

o Heat the mixture to reflux using a heating mantle.[4]

e As the reaction proceeds, an azeotrope of water and toluene will collect in the side arm of
the condenser. Periodically remove this azeotrope using a pipette.[4]

» Continue heating until water no longer collects in the side arm and the temperature of the
reaction mixture rises.[4]

e Once the reaction is complete, cool the flask to room temperature.

e The remaining liquid is crude tripropyl borate. Purify the product by distillation, collecting
the fraction that boils at 175-177 °C.

Determination of Physical Properties

The following are general protocols for determining the physical properties of liquid
compounds, which can be applied to tripropyl borate with appropriate safety precautions for a
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flammable liquid.

3.2.1. Boiling Point Determination The boiling point can be determined by heating a small
sample of the liquid in a test tube containing an inverted capillary tube. The temperature at
which a continuous stream of bubbles emerges from the capillary tube is recorded as the
boiling point.

3.2.2. Density Measurement The density of a liquid can be measured using a pycnometer. The
pycnometer is first weighed empty, then filled with the liquid and weighed again. The density is
calculated by dividing the mass of the liquid by the volume of the pycnometer.

3.2.3. Refractive Index Measurement A refractometer is used to measure the refractive index. A
small drop of the liquid is placed on the prism of the refractometer, and the refractive index is
read directly from the instrument's scale. Temperature control is crucial for accurate
measurements.

3.2.4. Flash Point Determination The flash point is determined using a closed-cup apparatus
(e.g., Pensky-Martens or Abel). The liquid is heated at a controlled rate, and an ignition source
is periodically introduced into the vapor space above the liquid. The flash point is the lowest
temperature at which the vapors ignite.

Applications

Tripropyl borate serves as a versatile reagent and intermediate in various chemical
processes:

o Organic Synthesis: It is used as a reagent in organic synthesis, for example, in the formation
of boronic esters.[13]

e Solvent: Due to its ability to dissolve a range of organic compounds, it can be used as a
solvent for reactions.[13]

o Catalyst: It can act as a catalyst in polymerization reactions.[1]
» Flame Retardant: It is used as a flame retardant in plastics.[1]

o Cross-linking Agent: It finds application as a cross-linking agent in polymers.[1][13]
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Safety and Handling

Tripropyl borate is a flammable liquid and should be handled with care.[1][2] It is also
sensitive to moisture.[1][11] Appropriate personal protective equipment, including gloves and
safety glasses, should be worn when handling this compound. Work should be conducted in a
well-ventilated area, away from ignition sources. Store in a tightly sealed container in a cool,
dry place.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. studylib.net [studylib.net]

e 2. aidic.it [aidic.it]

3. application.wiley-vch.de [application.wiley-vch.de]

e 4. studylib.net [studylib.net]

» 5. How to Calculate Density of a Liquid Substance | Physics | Study.com [study.com]

e 6. Boric acid (H3BO3), tripropyl ester | C9H21BO3 | CID 12711 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. Tripropyl borate [webbook.nist.gov]

e 8.CN104119367A - Preparation method of aryl boric acid - Google Patents
[patents.google.com]

e 9. researchgate.net [researchgate.net]

e 10. calnesis.com [calnesis.com]

e 11. digitalcommons.njit.edu [digitalcommons.njit.edu]
e 12. solubilityofthings.com [solubilityofthings.com]

e 13. CN104356152A - Method for producing high-purity triisopropyl borate through system
external circulation reaction dehydration - Google Patents [patents.google.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1346979?utm_src=pdf-body
https://studylib.net/doc/7695465/preparation-of-trialkoxyboranes
https://www.aidic.it/cet/13/31/158.pdf
https://studylib.net/doc/7695465/preparation-of-trialkoxyboranes
https://digitalcommons.njit.edu/cgi/viewcontent.cgi?article=3892&context=theses
https://www.researchgate.net/publication/232321666_Stability_of_Boronic_Esters_to_Hydrolysis_A_Comparative_Study
https://www.benchchem.com/product/b1346979?utm_src=pdf-custom-synthesis
https://studylib.net/doc/7695465/preparation-of-trialkoxyboranes
https://www.aidic.it/cet/13/31/158.pdf
https://application.wiley-vch.de/books/sample/3527309918_c01.pdf
https://studylib.net/doc/27099490/chem-350-lab1
https://study.com/skill/learn/how-to-calculate-density-of-a-liquid-substance-explanation.html
https://pubchem.ncbi.nlm.nih.gov/compound/12711
https://pubchem.ncbi.nlm.nih.gov/compound/12711
https://webbook.nist.gov/cgi/cbook.cgi?ID=C688711&Mask=200
https://patents.google.com/patent/CN104119367A/en
https://patents.google.com/patent/CN104119367A/en
https://www.researchgate.net/publication/232321666_Stability_of_Boronic_Esters_to_Hydrolysis_A_Comparative_Study
https://www.calnesis.com/en/measurements/density-liquids/
https://digitalcommons.njit.edu/cgi/viewcontent.cgi?article=3892&context=theses
https://www.solubilityofthings.com/tripropyl-borate
https://patents.google.com/patent/CN104356152A/en
https://patents.google.com/patent/CN104356152A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Physical and chemical properties of tripropyl borate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346979#physical-and-chemical-properties-of-
tripropyl-borate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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